Cas no 64356-15-6 (3-Quinolinecarbonyl chloride, 4-hydroxy-6-(1-methylethyl)-)

• Product Name: 3-Quinolinecarbonyl chloride, 4-hydroxy-6-(1-methylethyl)-
• CAS No: 64356-15-6
• MF: C₁₃H₁₂ClNO₂
• MW: 249.692882537842
• CID: 1677814
• PubChem ID: 54482046
• Update Time: 2025-04-21

3-Quinolinecarbonyl chloride, 4-hydroxy-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonyl chloride, 4-hydroxy-6-(1-methylethyl)-
• XPRFBSGEXFAQOG-UHFFFAOYSA-N
• DTXSID901201800
• 4-hydroxy-6-isopropyl-quinoline-3-carboxylic acid chloride
• 64356-15-6
• 4-Hydroxy-6-(1-methylethyl)-3-quinolinecarbonyl chloride
• SCHEMBL11619623

• Inchi： 1S/C13H12ClNO2/c1-7(2)8-3-4-11-9(5-8)12(16)10(6-15-11)13(14)17/h3-7H,1-2H3,(H,15,16)
• InChI Key： XPRFBSGEXFAQOG-UHFFFAOYSA-N
• SMILES： ClC(C1=CNC2C=CC(=CC=2C1=O)C(C)C)=O

Computed Properties

• Exact Mass: 249.05576
• Monoisotopic Mass: 249.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 50.19